Cas no 356568-68-8 ((5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one)

• Product Name: (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one
• CAS No: 356568-68-8
• MF: C₁₉H₁₃N₃O
• MW: 299.326023817062
• CID: 6163114
• PubChem ID: 3496449
• Update Time: 2025-07-20

(5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one
• CHEMBL4557222
• 5-(2-naphthylazo)-8-hydroxyquinoline
• F0745-0311
• 5-(naphthalen-2-yldiazenyl)quinolin-8-ol
• (E)-5-(2-(naphthalen-2-yl)hydrazono)quinolin-8(5H)-one
• 356568-68-8
• (5E)-5-[2-(naphthalen-2-yl)hydrazin-1-ylidene]-5,8-dihydroquinolin-8-one
• Z56883613
• AKOS001056032
• AKOS016880073

• Inchi： 1S/C19H13N3O/c23-18-10-9-17(16-6-3-11-20-19(16)18)22-21-15-8-7-13-4-1-2-5-14(13)12-15/h1-12,23H/b22-21+
• InChI Key： VNYHCRUIFZOAFF-QURGRASLSA-N
• SMILES： OC1=CC=C(C2=CC=CN=C21)/N=N/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 299.105862047g/mol
• Monoisotopic Mass: 299.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one

Comprehensive Overview of (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one (CAS No. 356568-68-8)

The compound (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one, identified by its CAS No. 356568-68-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This unique structure combines a naphthalene moiety with a hydrazine derivative, forming a quinolinone backbone. Researchers are particularly interested in its potential applications due to its conjugated system, which may exhibit interesting photophysical and electronic properties.

In recent years, the demand for novel organic compounds like (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one has surged, driven by advancements in drug discovery and organic electronics. The compound's structural features make it a candidate for fluorescence probes or small-molecule inhibitors in biochemical assays. Its CAS No. 356568-68-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in targeted therapy. The naphthalene group is known for its ability to intercalate into DNA, while the hydrazin-1-ylidene moiety may facilitate interactions with specific enzymes or receptors. This dual functionality positions (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one as a promising scaffold for the development of therapeutic agents.

From a synthetic chemistry perspective, the preparation of CAS No. 356568-68-8 involves multi-step reactions, often starting from 2-naphthylhydrazine and 5,8-dihydroquinolin-8-one derivatives. The E-configuration at the 5-position is critical for maintaining the compound's stability and reactivity. Researchers have optimized protocols to achieve high yields and purity, which are essential for further biological or material studies.

The compound's spectroscopic properties are another area of interest. Its UV-Vis absorption and fluorescence emission spectra are influenced by the extended π-conjugation system, making it suitable for applications in sensors or optoelectronic devices. Recent studies have explored its behavior in various solvents, revealing insights into its solvatochromic effects.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for (5E)-5-2-(naphthalen-2-yl)hydrazin-1-ylidene-5,8-dihydroquinolin-8-one. This aligns with the growing trend of minimizing environmental impact in chemical synthesis. The use of catalytic methods and renewable solvents is being investigated to enhance the compound's appeal for industrial applications.

As the scientific community continues to explore the potential of CAS No. 356568-68-8, its versatility becomes increasingly apparent. Whether in pharmaceutical research or advanced materials, this compound represents a valuable tool for innovation. Its unique structure and properties ensure that it will remain a topic of interest for years to come.